Cas no 68881-60-7 (1-Isoquinolinecarbonitrile, 6,7-dimethoxy-)

• Product Name: 1-Isoquinolinecarbonitrile, 6,7-dimethoxy-
• CAS No: 68881-60-7
• MF: C₁₂H₁₀N₂O₂
• MW: 214.220002651215
• CID: 1731564
• PubChem ID: 12439191
• Update Time: 2025-04-21

1-Isoquinolinecarbonitrile, 6,7-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• 1-Isoquinolinecarbonitrile, 6,7-dimethoxy-
• 6,7-dimethoxyisoquinoline-1-carbonitrile
• Oprea1_111938
• 68881-60-7
• DTXSID20498309

• Inchi： 1S/C12H10N2O2/c1-15-11-5-8-3-4-14-10(7-13)9(8)6-12(11)16-2/h3-6H,1-2H3
• InChI Key： JWFZIKVNGNGVEI-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC2C=CN=C(C#N)C=2C=1)OC

Computed Properties

• Exact Mass: 214.0743
• Monoisotopic Mass: 214.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• PSA: 55.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives